Cas no 2034285-56-6 (3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 2034285-56-6
• MF: C₁₃H₁₂F₃N₃O₂S
• MW: 331.313491821289
• CID: 6051819
• PubChem ID: 119102452
• Update Time: 2025-06-26

3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• AKOS026694301
• 2034285-56-6
• (3-methylthiophen-2-yl)-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]methanone
• 3-[1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl]-5-(trifluoromethyl)-1,2,4-oxadiazole
• F6524-2695
• (3-methylthiophen-2-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C13H12F3N3O2S/c1-7-3-5-22-9(7)11(20)19-4-2-8(6-19)10-17-12(21-18-10)13(14,15)16/h3,5,8H,2,4,6H2,1H3
• InChI Key： ZEFNJLGFQNMBSB-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(N1CCC(C2=NOC(C(F)(F)F)=N2)C1)=O

Computed Properties

• Exact Mass: 331.06023229g/mol
• Monoisotopic Mass: 331.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole

Introduction to 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole and Its Significance in Modern Chemical Research

The compound with the CAS number 2034285-56-6, identified as 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole, represents a fascinating molecule with profound implications in the realm of chemical biology and pharmaceutical innovation. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their versatile structural features and potential biological activities. The presence of both thiophene and pyrrolidine moieties, coupled with the incorporation of a trifluoromethyl group, endows this molecule with unique electronic and steric properties that make it an attractive candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the strategic design of molecular structures that can modulate biological pathways with high specificity. The 3-methylthiophene-2-carbonyl moiety in this compound plays a crucial role in its overall pharmacophore, contributing to its interaction with biological targets. This functional group is known for its ability to enhance binding affinity and metabolic stability, making it a preferred choice in drug design. The pyrrolidin-3-yl component further enriches the molecular framework, providing a rigid scaffold that can be fine-tuned to optimize pharmacokinetic profiles.

The 5-(trifluoromethyl)-1,2,4-oxadiazole segment introduces additional layers of complexity and functionality. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to improve lipophilicity and metabolic resistance. This modification can significantly alter the pharmacokinetic behavior of a molecule, enhancing its bioavailability and prolonging its duration of action. The oxadiazole ring itself is a well-studied heterocycle with demonstrated bioactivity across various therapeutic areas, including anti-inflammatory and anticancer applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with unprecedented accuracy. Molecular modeling studies on 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole have revealed promising interactions with enzymes and receptors relevant to several diseases. These virtual screenings have guided experimental efforts, allowing for the rapid identification of lead compounds that exhibit desirable pharmacological properties. Such integrative approaches are essential in modern drug discovery, where the convergence of experimental data and computational predictions accelerates the development pipeline.

The synthesis of this compound exemplifies the sophistication of contemporary organic chemistry techniques. Multi-step synthetic routes have been developed that leverage transition metal catalysis and palladium-mediated cross-coupling reactions to construct the desired molecular architecture efficiently. These methodologies not only ensure high yields but also allow for the introduction of structural modifications at multiple stages, providing chemists with unparalleled flexibility in optimizing biological activity. The ability to precisely control reaction conditions has been instrumental in achieving regioselectivity and stereochemical purity, which are critical for pharmaceutical applications.

From a biological perspective, the potential therapeutic applications of 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole are vast. Preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against certain kinases implicated in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, indicating potential benefits in treating chronic inflammatory disorders. These findings align with broader trends in medicinal chemistry where molecules targeting multiple disease mechanisms are highly sought after.

The incorporation of fluorine atoms into pharmaceuticals is not without rationale; fluorine's electronic properties can significantly influence a molecule's binding affinity and metabolic stability. In the case of 5-(trifluoromethyl)-1,2,4-oxadiazole, the presence of this group enhances hydrophobic interactions while simultaneously reducing susceptibility to enzymatic degradation. Such features are particularly valuable in designing long-lasting therapeutics that maintain efficacy over extended periods. Furthermore, fluorine atoms can be utilized as probes in nuclear magnetic resonance (NMR) spectroscopy, facilitating structural elucidation and kinetic studies.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in this field. The study of 3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole serves as a testament to the power of such collaborative efforts. By integrating cutting-edge synthetic methodologies with rigorous biological evaluation, researchers can uncover novel compounds that address unmet medical needs effectively. The continued exploration of heterocyclic systems like this one promises to yield groundbreaking advancements in drug discovery.

In conclusion,3-1-(3-methylthiophene-2-carbonyl)pyrrolidin-3-y】l -5-(trifluoromethyl)-1，2，4 -oxadiazole (CAS no 2034285 -56 -6) represents a promising candidate for further development due to its unique structural features and potential biological activities。 Its synthesis showcases modern organic chemistry at its finest， while preliminary studies highlight its therapeutic potential。 As we move forward， continued research into such compounds will undoubtedly contribute significantly to advancements in medicine， offering new hope for patients worldwide。